Cas no 498572-43-3 (Pyrimidine, 2,4,6-tris(4-methoxyphenyl)-)

• Product Name: Pyrimidine, 2,4,6-tris(4-methoxyphenyl)-
• CAS No: 498572-43-3
• MF: C₂₅H₂₂N₂O₃
• MW: 398.453786373138
• CID: 1552037
• Update Time: 2024-08-24

Pyrimidine, 2,4,6-tris(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,4,6-tris(4-methoxyphenyl)-

• Inchi： 1S/C25H22N2O3/c1-28-20-10-4-17(5-11-20)23-16-24(18-6-12-21(29-2)13-7-18)27-25(26-23)19-8-14-22(30-3)15-9-19/h4-16H,1-3H3
• InChI Key： UETMAIRNWZZFQI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)=NC(C2=CC=C(OC)C=C2)=CC(C2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 398.16316

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Melting Point: 182 °C
• Boiling Point: 508.8±50.0 °C(Predicted)
• PSA: 53.47
• pka: 1.83±0.32(Predicted)